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Compound of Interest |

5-Ethoxy-4-methoxy-2-
Compound Name:

methylbenzaldehyde
CAS No.: 104736-35-8
Cat. No.: B1307018

Get Quote

Introduction & Chemical Profile[1][2][3][4][5][6]

5-Ethoxy-4-methoxy-2-methylbenzaldehyde is a highly specialized aromatic building block
characterized by a unique substitution pattern that balances electron-donating effects with
steric constraints.[1] Unlike commodity benzaldehydes, the specific arrangement of the 2-
methyl group adjacent to the carbonyl, combined with the electron-rich 4,5-dialkoxy system,
dictates a tailored approach to functionalization.[1]

This Application Note provides a definitive guide to reacting this molecule, focusing on its utility
as a precursor for substituted phenethylamines, isoquinoline alkaloids, and benzylamine
pharmacophores.[1]

Structural Analysis & Reactivity[1]

» Electronic Effect: The 4-methoxy and 5-ethoxy groups are strong Electron Donating Groups
(EDGSs).[1] Through resonance, they increase electron density in the ring and, to a lesser
extent, the carbonyl oxygen.[1] This makes the carbonyl carbon less electrophilic than
unsubstituted benzaldehyde, requiring activated nucleophiles or acid catalysis.[1]
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o Steric Effect: The 2-methyl group exerts significant steric pressure on the aldehyde
functionality.[1] Nucleophilic attack at the carbonyl carbon is sterically hindered compared to
the 3- or 4-methyl isomers.[1] Protocols must account for this by utilizing higher
temperatures or specific solvent systems to drive completion.[1]

o Solubility: The presence of the ethoxy chain increases lipophilicity (LogP ~2.[1]3) compared
to dimethoxy analogs, improving solubility in non-polar solvents (DCM, Toluene) but reducing
it in cold alcohols.[1]

Reaction Landscape (Graphviz Visualization)

The following diagram illustrates the divergent synthetic pathways available from this core
intermediate.
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Figure 1: Divergent synthesis pathways.[1] The 2-methyl group serves as a strategic handle for
subsequent cyclizations (e.g., to isoquinolines).[1]

Core Workflow A: The Henry Reaction (Nitroaldol
Condensation)[1]

The most critical application of this aldehyde is the synthesis of 3-nitrostyrenes, which are
direct precursors to phenethylamines (via reduction).[1] Due to the electron-rich nature of the
ring, the aldehyde is less reactive toward the nitronate anion.[1] Standard base catalysis
(NaOH/MeOH) often leads to side reactions (Cannizzaro) or incomplete conversion.[1]
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Recommended Method: Ammonium Acetate mediated condensation in Glacial Acetic Acid.[1]

Mechanistic Insight[1][5][7]

e Imine Formation: The amine from ammonium acetate attacks the aldehyde to form a
transient iminium ion.[1] This is more electrophilic than the original aldehyde, overcoming the
deactivating effect of the 4,5-alkoxy groups.[1]

o Deprotonation: Acetate acts as a base to deprotonate nitromethane (
)[1]
e C-C Bond Formation: The nitronate attacks the iminium/aldehyde.[1]

e Elimination: Loss of water (and ammonia) drives the equilibrium to the thermodynamically
stable conjugated alkene (nitrostyrene).[1]

Aldehyde + MeNO2

H40OAc, AcOH

Formation of Iminium lon
(Activated Electrophile)

H2NO2(-)

Nitronate Attack
(C-C Bond Formation)

:
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Figure 2: Step-wise mechanism of the Ammonium Acetate mediated Henry Reaction.

Detailed Protocol

Reagents:

5-Ethoxy-4-methoxy-2-methylbenzaldehyde (1.0 eq)[1]

Nitromethane (5.0 - 10.0 eq) — Acts as solvent and reagent[1]

Ammonium Acetate (0.5 - 1.0 eq)[1]

Glacial Acetic Acid (Solvent, 5-10 volumes)[1]

Procedure:

Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser.
 Dissolution: Dissolve 10 mmol of the aldehyde in 20 mL of Glacial Acetic Acid.

e Addition: Add 50-100 mmol (approx. 3-6 mL) of Nitromethane, followed by 5-10 mmol of dry
Ammonium Acetate.

¢ Reaction: Heat the mixture to 90-100°C for 2—4 hours.

o Checkpoint: The solution typically turns from pale yellow to deep orange/red upon
formation of the nitrostyrene.[1]

o TLC Monitoring: Use 20% EtOAc/Hexane.[1] The nitrostyrene is usually less polar (higher
) and UV-active (fluorescent).[1]
o Workup (Crystallization Method):
o Cool the reaction mixture slowly to room temperature.

o If crystals form, filter and wash with cold water/methanol.[1]
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o If no crystals form, pour the mixture into ice-cold water (100 mL). The product should
precipitate as a yellow solid.[1]

 Purification: Recrystallize from IPA (Isopropyl Alcohol) or Methanol.

Yield Expectation: 75-85% Key Troubleshooting: If the reaction is sluggish (due to the 2-methyl
steric bulk), increase catalyst loading to 1.5 eq and extend time, but avoid boiling nitromethane
excessively (safety hazard).

Core Workflow B: Reductive Amination

For generating libraries of benzylamines, this aldehyde serves as the electrophile.[1] The 2-
methyl group provides a specific advantage here: it hinders the resulting amine slightly,
potentially improving selectivity for mono-alkylation over di-alkylation when using primary
amines.[1]

Protocol: Sodium Triacetoxyborohydride [NaBH(OAc)3]
Method[1]

This method is superior to NaCNBH3 due to lower toxicity and better functional group
tolerance.[1]

Reagents:

e Aldehyde (1.0 eq)[1][2]

Amine (1.1 eq)[1]

NaBH(OACc)3 (1.4 eq)[1]

Acetic Acid (1.0 eq, catalytic)[1]

DCE (1,2-Dichloroethane) or DCM (Dichloromethane)[1]
Procedure:

e Imine Formation: In a vial, mix aldehyde (1 mmol) and amine (1.1 mmol) in DCE (5 mL). Add
Acetic Acid (1 mmol). Stir at Room Temp for 30—60 mins.
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o Note: Pre-forming the imine is crucial for sterically hindered aldehydes like this one.[1]

e Reduction: Add NaBH(OAc)3 (1.4 mmol) in one portion.

e Reaction: Stir at Room Temp for 12—-16 hours.

e Quench: Quench with saturated agueous NaHCO3.

o Extraction: Extract with DCM (3x). Wash organics with brine, dry over MgSO4.[1]

« Purification: Flash chromatography (DCM/MeOH/NH3 gradient).

Data Summary & Solvent Compatibility

Parameter Specification / Note

Molecular Weight 194.23 g/mol

LogP (Predicted) ~2.3 (Moderate Lipophilicity)

Preferred Solvent (Henry) Glacial Acetic Acid (High solubility, catalytic role)

DCE or THF (DCM is acceptable but slower for

Preferred Solvent (Amination) hindered substrates)
indered substrates

Store under Nitrogen at 4°C. Aldehydes oxidize
Storage ] ] )
to benzoic acids over time.[1]

Safety Warni Nitromethane is a high-energy material.[1] Do
afe arnin
y J not heat to dryness.[1]
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o Alkoxybenzaldehyde Reactivity: Shulgin, A. T.[1] PIHKAL: A Chemical Love Story. Transform
Press, 1991.[1] (Reference for the reactivity of 2,4,5-substituted benzaldehydes in Henry
condensations). [1]

» Steric Effects in Aldehydes: Clayden, J., Greeves, N., & Warren, S. Organic Chemistry.[1]
Oxford University Press, 2012.[1] (Chapter 9: Nucleophilic addition to the carbonyl group).[1]

[1]

Disclaimer: This document is for research and development purposes only. The synthesis of
specific phenethylamine derivatives may be regulated in certain jurisdictions.[1] Researchers
must verify local compliance before proceeding.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.135-02-4|2-Methoxybenzaldehyde|BLD Pharm [bldpharm.com]

e 2.2,5-DIMETHOXY-4-METHYLBENZALDEHYDE synthesis - chemicalbook
[chemicalbook.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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